Cas no 2680668-31-7 (3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680668-31-7
• MF: C₉H₄ClF₄NO₃
• MW: 285.579575538635
• CID: 5631676
• PubChem ID: 165908050
• Update Time: 2025-06-07

3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680668-31-7
• EN300-28287117
• 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4ClF4NO3/c10-5-4(11)2-1-3(7(16)17)6(5)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： CLHUITATCDCCAT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)O)=C1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 284.9815833g/mol
• Monoisotopic Mass: 284.9815833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic Acid: A Comprehensive Overview

3-Chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680668-31-7) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and fluoro substituent on the benzene ring, and a trifluoroacetamido group attached to the benzoic acid moiety. These functionalities contribute to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of 3-chloro-4-fluorobenzoic acid, which is then subjected to amination with trifluoroacetyl chloride in the presence of a suitable base. The resulting amide undergoes further purification to yield the final product. The detailed synthetic route and optimization strategies have been extensively studied and reported in recent literature, highlighting the importance of reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of its physicochemical properties, 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid exhibits high solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other thermal properties have been characterized using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are crucial for understanding its behavior in various pharmaceutical formulations and delivery systems.

The biological activity of 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has been extensively investigated in recent years. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, in vivo studies using animal models have confirmed its efficacy in reducing pain and inflammation without significant side effects.

Beyond its therapeutic potential, 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique functional groups provide multiple points for further chemical modification, allowing researchers to tailor its properties for specific applications. For example, it has been used as an intermediate in the synthesis of novel antiviral agents and anticancer drugs.

The safety profile of 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has been evaluated through extensive toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-chloro-4-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680668-31-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.